Cas no 845885-94-1 (1-(4-Bromobenzyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic Acid)

• Product Name: 1-(4-Bromobenzyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic Acid
• CAS No: 845885-94-1
• Molecular Formula: C₁₁H₁₀N₃O₂Br
• Molecular Weight: 296.12
• MDL: MFCD06659088
• CID: 721069
• PubChem ID: 2794828

1-(4-Bromobenzyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic Acid Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-carboxylicacid, 1-[(4-bromophenyl)methyl]-5-methyl-
• 1-(4-BROMOBENZYL)-5-METHYL-1H-1,2,3-TRIAZOLE-4-CARBOXYLIC ACID
• 1-[(4-bromophenyl)methyl]-5-methyltriazole-4-carboxylic acid
• 1-[(4-bromophenyl)methyl]-5-methyl-1,2,3-triazole-4-carboxylic acid
• 1-[(4-bromophenyl)methyl]-5-methyl-1H-1,2,3-triazole-4-carboxylic acid
• PS-11119
• EN300-1610123
• 845885-94-1
• A840870
• DTXSID90383450
• FT-0644902
• CS-0279509
• 1-(4-Bromobenzyl)-5-methyl-1H-1,2,3-triazole-4-carboxylicacid
• SCHEMBL2367880
• 1-(4-bromo-benzyl)-5-methyl-1H-[1,2,3]triazole-4-carboxylic acid
• FJFFHBYCFJNIAV-UHFFFAOYSA-N
• AKOS005739955
• 1-[(4-bromophenyl)methyl]-5-methyl-triazole-4-carboxylic Acid
• STL143192
• MFCD06659088
• DB-018546

• MDL： MFCD06659088
• InChIKey： FJFFHBYCFJNIAV-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H10BrN3O2/c1-7-10(11(16)17)13-14-15(7)6-8-2-4-9(12)5-3-8/h2-5H,6H2,1H3,(H,16,17)
• SMILES： CC1=C(N=NN1CC2=CC=C(C=C2)Br)C(=O)O

Computed Properties

• Exact Mass: 294.99600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 294.996
• Heavy Atom Count: 17
• Complexity: 282
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 68A^2

Experimental Properties

• LogP: 2.09550
• PSA: 68.01000
• Refractive Index: 1.674
• Boiling Point: 507.7°C at 760 mmHg
• Melting Point: 192 °C
• Flash Point: 260.9°C
• Density: 1.65

1-(4-Bromobenzyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic Acid Security Information

• Dangerous goods sign：
• Hazard Statement： Irritant/Flammable

1-(4-Bromobenzyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic Acid Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes